Cas no 1261896-83-6 (4-(2-Formylthiophen-4-yl)picolinic acid)

• Product Name: 4-(2-Formylthiophen-4-yl)picolinic acid
• CAS No: 1261896-83-6
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• MDL: MFCD18317140
• CID: 5168059
• Update Time: 2026-03-04

4-(2-Formylthiophen-4-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-FORMYLTHIOPHEN-4-YL)PICOLINIC ACID
• 4-(2-Formylthiophen-4-yl)picolinic acid

• MDL： MFCD18317140
• Inchi： 1S/C11H7NO3S/c13-5-9-3-8(6-16-9)7-1-2-12-10(4-7)11(14)15/h1-6H,(H,14,15)
• InChI Key： UTMNCGJEZNTFFD-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CN=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.8
• Topological Polar Surface Area: 95.5

Additional information on 4-(2-Formylthiophen-4-yl)picolinic acid

Comprehensive Overview of 4-(2-Formylthiophen-4-yl)picolinic acid (CAS No. 1261896-83-6)

4-(2-Formylthiophen-4-yl)picolinic acid (CAS No. 1261896-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and picolinic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules and functional materials. Its molecular structure, featuring a formyl group and a heterocyclic framework, makes it a valuable building block for drug discovery and advanced material design.

In recent years, the demand for 4-(2-Formylthiophen-4-yl)picolinic acid has surged due to its applications in medicinal chemistry and catalysis. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and ligands in metal-organic frameworks (MOFs). The compound's ability to form stable complexes with transition metals has opened new avenues in catalytic processes and sensor development, aligning with the growing focus on sustainable chemistry and green synthesis.

One of the most frequently searched questions about 4-(2-Formylthiophen-4-yl)picolinic acid relates to its synthetic routes and purification methods. Optimized protocols for its preparation often involve cross-coupling reactions or multistep organic transformations, which are topics of high interest in academic and industrial laboratories. Additionally, its solubility and stability under various conditions are critical parameters for researchers aiming to incorporate it into larger molecular systems.

The compound's relevance extends to drug discovery, where it is explored for its potential in designing kinase inhibitors and anti-inflammatory agents. With the rise of precision medicine and targeted therapies, 4-(2-Formylthiophen-4-yl)picolinic acid is increasingly studied for its ability to modulate specific biological pathways. Its structure-activity relationships (SAR) are a hot topic in computational chemistry, as researchers leverage AI-driven molecular modeling to predict its interactions with proteins and enzymes.

From a materials science perspective, 4-(2-Formylthiophen-4-yl)picolinic acid is investigated for its role in organic electronics and photovoltaic devices. Its conjugated system and electron-withdrawing properties make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). As the world shifts toward renewable energy, such compounds are pivotal in developing next-generation energy-efficient technologies.

In summary, 4-(2-Formylthiophen-4-yl)picolinic acid (CAS No. 1261896-83-6) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and advanced materials. Its unique chemical properties and adaptability to diverse research needs underscore its importance in modern scientific endeavors. As interest in sustainable chemistry and tailored therapeutics grows, this compound is poised to remain at the forefront of innovation.